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Compound of Interest

Compound Name: Azidoethyl-SS-ethylalcohol

Cat. No.: B605805 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics and

applications of Azidoethyl-SS-ethylalcohol, a bifunctional crosslinker molecule. The

information is intended to support researchers and professionals in the fields of chemistry,

biochemistry, and drug development.

Introduction to Azidoethyl-SS-ethylalcohol
Azidoethyl-SS-ethylalcohol (CAS: 1807540-82-4) is a versatile crosslinking reagent used in

bioconjugation and drug delivery research.[1][2] Its structure features three key functional

components: an azide group, a cleavable disulfide bond, and a hydroxyl group.[3][4][5]

The azide group facilitates covalent bond formation with alkyne-containing molecules via

"Click Chemistry," a highly efficient and specific bioorthogonal reaction.

The disulfide bond provides a cleavable linkage, which is sensitive to reducing agents such

as dithiothreitol (DTT) or glutathione. This feature is particularly valuable for the intracellular

release of conjugated payloads.

The hydroxyl group offers a site for further chemical modification or derivatization.[3][5]

These characteristics make Azidoethyl-SS-ethylalcohol a valuable tool in the construction of

complex biomolecules, most notably in the development of Antibody-Drug Conjugates (ADCs).
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[1] In this context, it can act as a linker to attach a cytotoxic drug to an antibody, with the

disulfide bond allowing for targeted drug release within the reducing environment of a cancer

cell.

A related compound, Azidoethyl-SS-ethylamine (CAS: 1807512-40-8), possesses a terminal

amine group instead of a hydroxyl group, which is reactive towards carboxylic acids and

activated esters.[6][7] Due to their structural similarity, the solubility characteristics are

expected to be comparable.

Solubility Profile
Quantitative solubility data for Azidoethyl-SS-ethylalcohol is not readily available in public

literature. However, qualitative solubility information for the closely related compound,

Azidoethyl-SS-ethylamine, indicates its solubility in several common organic solvents. This

information can serve as a strong proxy for estimating the solubility of Azidoethyl-SS-
ethylalcohol.

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Dimethylformamide (DMF) Soluble

Dichloromethane (DCM) Soluble

Methanol Soluble

Data presented is for the related compound

Azidoethyl-SS-ethylamine and is expected to be

indicative for Azidoethyl-SS-ethylalcohol.[6][7]

Experimental Protocol: Determination of Solubility
The following is a generalized protocol for determining the solubility of a compound like

Azidoethyl-SS-ethylalcohol in a given solvent.

Objective: To determine the saturation solubility of Azidoethyl-SS-ethylalcohol in a specific

solvent.
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Materials:

Azidoethyl-SS-ethylalcohol

Selected solvent (e.g., DMSO, water, ethanol)

Vortex mixer

Thermostatic shaker/incubator

Centrifuge

Analytical balance

High-Performance Liquid Chromatography (HPLC) system or a spectrophotometer

Volumetric flasks and pipettes

Methodology:

Preparation of Stock Solution: Prepare a high-concentration stock solution of Azidoethyl-
SS-ethylalcohol in a solvent in which it is freely soluble (e.g., DMSO).

Calibration Curve: Generate a calibration curve by preparing a series of dilutions from the

stock solution and measuring their absorbance or HPLC peak area.

Equilibrium Solubility Measurement:

Add an excess amount of Azidoethyl-SS-ethylalcohol to a known volume of the test

solvent in a sealed vial.

Agitate the mixture vigorously using a vortex mixer.

Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25°C) and

shake for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

Centrifuge the suspension to pellet the undissolved solid.

Quantification:
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Carefully collect an aliquot of the clear supernatant.

Dilute the supernatant with an appropriate solvent to fall within the range of the calibration

curve.

Analyze the diluted sample using HPLC or spectrophotometry.

Calculation: Determine the concentration of the dissolved compound in the supernatant

using the calibration curve. This concentration represents the saturation solubility of

Azidoethyl-SS-ethylalcohol in the test solvent at the specified temperature.

Workflow for Solubility Determination

Add excess Azidoethyl-SS-ethylalcohol to solvent

Equilibrate at constant temperature (e.g., 24h at 25°C)

Centrifuge to separate solid and supernatant

Collect and dilute supernatant

Quantify concentration (e.g., HPLC)

Calculate solubility (mg/mL)

Click to download full resolution via product page
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Caption: A generalized workflow for determining the solubility of a compound.

Application in Bioconjugation
Azidoethyl-SS-ethylalcohol serves as a cleavable linker in bioconjugation, particularly in the

synthesis of Antibody-Drug Conjugates (ADCs). The diagram below illustrates its role in

connecting an antibody to a drug molecule.

Role of Azidoethyl-SS-ethylalcohol in ADC Formation

Components

Conjugation Steps

Antibody with Alkyne Group

Click Chemistry: Azide on Linker reacts with Alkyne on Antibody

Azidoethyl-SS-ethylalcohol

Drug reacts with Linker's -OH group

Drug with Reactive Group for -OH

Antibody-Drug Conjugate (ADC)

Click to download full resolution via product page

Caption: Logical flow of ADC synthesis using Azidoethyl-SS-ethylalcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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